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Compound of Interest

Compound Name: 3-Pentyl acetate

Cat. No.: B1618307 Get Quote

An In-depth Technical Guide to the Handling and Storage of 3-Pentyl Acetate

Introduction
3-Pentyl acetate (CAS No. 620-11-1), also known as 1-ethylpropyl acetate, is an organic ester

recognized for its characteristic fruity odor.[1][2] It is utilized as a solvent and as a flavoring and

fragrance agent.[2] Due to its chemical properties, particularly its flammability and reactivity,

strict adherence to established handling and storage protocols is imperative to ensure the

safety of laboratory personnel and maintain the integrity of the compound. This guide provides

comprehensive, technical information for researchers, scientists, and drug development

professionals on the proper management of 3-pentyl acetate.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-pentyl acetate is presented below.

This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Source(s)

CAS Number 620-11-1 [1][3]

Molecular Formula C₇H₁₄O₂ [1][3]

Molecular Weight 130.18 g/mol [3]

Appearance Clear, colorless liquid [2]

Flash Point 33.4 °C [1][3][4]

Boiling Point 135.1 °C at 760 mmHg [4]

Density 0.879 g/cm³ [1][4]

Vapor Pressure 7.85 mmHg at 25°C [1][4]

Solubility

Limited solubility in water;

highly soluble in organic

solvents.

[2]

Lower Explosive Limit (LEL) 1.0 vol % [5]

Upper Explosive Limit (UEL) 7.5 vol % [5]

Safety and Hazard Information
3-Pentyl acetate is classified as a hazardous substance. Understanding its specific risks is

fundamental to safe handling.
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Hazard
Classification

GHS
Pictogram

Hazard
Statement

Precautionary
Statements
(Examples)

Source(s)

Flammable

Liquids,

Category 3

🔥

H226:

Flammable liquid

and vapor.

P210: Keep

away from heat,

sparks, open

flames. P233:

Keep container

tightly closed.

P240:

Ground/bond

container and

receiving

equipment.

P280: Wear

protective

gloves/eye

protection.

[6][7]

Aquatic Hazard

(Acute),

Category 3

(No Pictogram)
H402: Harmful to

aquatic life.

P273: Avoid

release to the

environment.

[6]

Other Hazards ❕

Causes serious

eye irritation.

Repeated

exposure may

cause skin

dryness or

cracking.

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

[6][7]

Primary Hazards:

Flammability: The compound's low flash point of 33.4°C indicates that it can be ignited at

normal room temperatures.[1][3] Vapors are heavier than air and can travel to an ignition

source, causing a flashback.[5] Vapor-air mixtures can be explosive, especially with heating.

[6]
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Health Hazards: Causes serious eye irritation and may cause respiratory irritation.[7]

Prolonged or repeated skin contact can lead to dryness or cracking.[6]

Reactivity: Reacts with acids to generate heat, alcohols, and acids.[8] It is incompatible with

strong oxidizing agents, nitrates, alkalis, and strong acids.[6][9]

Handling Procedures
Safe handling of 3-pentyl acetate requires a combination of appropriate personal protective

equipment (PPE), engineering controls, and disciplined work practices.

Personal Protective Equipment (PPE)
Equipment Specification Purpose Source(s)

Eye Protection
Safety goggles or a

face shield.

Protects against

chemical splashes.
[10][11]

Hand Protection
Chemically resistant

gloves.
Prevents skin contact. [6][10]

Body Protection

Lab coat; flame-

retardant antistatic

protective clothing is

recommended.

Protects skin and

clothing from splashes

and provides fire

resistance.

[6][10]

Engineering Controls
Ventilation: Always handle 3-pentyl acetate in a well-ventilated area to keep vapor

concentrations below explosive limits.[5][12]

Fume Hood: For procedures involving heating or potential aerosolization, use a chemical

fume hood.[10][11]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[5]

Safe Handling Practices
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Ignition Sources: Eliminate all ignition sources, including open flames, hot surfaces, and

sparks.[6] Use only non-sparking tools.[5][8]

Static Discharge: Ground and bond all containers and receiving equipment during transfers

to prevent the buildup of static electricity.[6][13][14]

Container Management: Keep containers tightly closed when not in use to minimize vapor

release.[6]

Personal Hygiene: Wash hands thoroughly after handling.[6] Change any contaminated

clothing immediately.

Safe Handling Workflow for 3-Pentyl Acetate

Start: Retrieve from
Flammable Storage

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Transport Securely
to Work Area

Work in Ventilated Area
(e.g., Fume Hood)

Dispense Using Grounded
and Bonded Equipment

Perform Experimental
Procedure

Securely Close
Container Immediately

After Use

Dispose of Waste in
Labeled Hazardous

Waste Container

Return to Approved
Flammable Storage

End: Clean Work Area
& Remove PPE

Click to download full resolution via product page

A workflow for the safe handling of 3-pentyl acetate.

Storage Guidelines
Proper storage is critical to prevent fire, degradation, and reaction with incompatible materials.

General Storage Conditions
Store in a cool, dry, and well-ventilated area.[12][15]

Keep containers away from direct sunlight, heat, and ignition sources.[12][15]

Containers should be tightly sealed and properly labeled.[15]

Flammable Liquid Storage
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Cabinets: Store 3-pentyl acetate in an approved flammable liquid storage cabinet.[12][16]

These cabinets must be labeled "Flammable – Keep Fire Away".[16]

Construction: Cabinets should be of double-walled, 18-gauge steel construction with a 1.5-

inch air space and a liquid-tight door sill raised at least 2 inches from the bottom.[16][17]

Quantity Limits: Adhere to institutional and regulatory limits for storing flammable liquids.

OSHA, for example, states that no more than 25 gallons of flammable liquids may be stored

in a room outside of an approved cabinet.[17] No more than 60 gallons of Class I and II

liquids should be stored in a single cabinet.[16][17]

Refrigeration: If refrigeration is required, use only laboratory-grade, spark-proof refrigerators

or freezers.[12] Never store flammable liquids in a standard domestic refrigerator.[12]

Chemical Incompatibilities
To prevent hazardous reactions, 3-pentyl acetate must be stored separately from incompatible

substances.

Chemical Incompatibility Chart

3-Pentyl Acetate

Strong Oxidizing
Agents

Vigorous/Exothermic
Reaction

Strong Acids

Heat Generation

Strong Alkalis
(Bases)

Heat Generation

Nitrates

Incompatible

Alkali Metals

Generates
Flammable H₂ Gas

Click to download full resolution via product page

Incompatible material classes for 3-pentyl acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b1618307?utm_src=pdf-body
https://blink.ucsd.edu/safety/research-lab/chemical/liquids/storage/
https://research.usu.edu/ehs/training-and-resources/flammable-liquids-storage-guidelines
https://research.usu.edu/ehs/training-and-resources/flammable-liquids-storage-guidelines
https://research.usu.edu/ehs/training-and-resources/flammable-liquids-storage-guidelines
https://ushazmatstorage.com/osha-flammable-storage-requirements/
https://ushazmatstorage.com/osha-flammable-storage-requirements/
https://research.usu.edu/ehs/training-and-resources/flammable-liquids-storage-guidelines
https://ushazmatstorage.com/osha-flammable-storage-requirements/
https://blink.ucsd.edu/safety/research-lab/chemical/liquids/storage/
https://blink.ucsd.edu/safety/research-lab/chemical/liquids/storage/
https://www.benchchem.com/product/b1618307?utm_src=pdf-body
https://www.benchchem.com/product/b1618307?utm_src=pdf-body-img
https://www.benchchem.com/product/b1618307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
Spill Response

Assess: Evaluate the spill size and ventilate the area. Eliminate all ignition sources

immediately.[5][8]

Contain: For a small spill, absorb the material with dry earth, sand, or another non-

combustible absorbent.[5][8]

Collect: Use clean, non-sparking tools to collect the absorbed material and place it into a

suitable, closed container for disposal.[5][8]

Large Spills: For large spills, dike the area far ahead of the liquid for later disposal and

consider downwind evacuation.[8]
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Spill Response Protocol
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A generalized workflow for responding to a spill.
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First Aid
Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water/shower for at least 15 minutes.[5][6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[5][7]

Ingestion: Clean the mouth with water and then drink plenty of water. Do not induce vomiting.

Seek immediate medical attention.[5]

Fire Fighting
Extinguishing Media: Use dry chemical, CO₂, water spray, or alcohol-resistant foam.[8]

Hazards: Vapors may form explosive mixtures with air at elevated temperatures.[6]

Containers may explode when heated.[5] Fire can produce irritating gases like carbon

monoxide and carbon dioxide.[5]

Experimental Protocols
Protocol: Purity Determination by Gas Chromatography
(GC)
This protocol outlines a standard method for assessing the purity of a 3-pentyl acetate sample.

Objective: To quantify the purity of 3-pentyl acetate and identify any potential impurities.

Methodology:

Sample Preparation: a. Prepare a 1% (v/v) solution of the 3-pentyl acetate sample in a high-

purity solvent (e.g., hexane or dichloromethane). b. Prepare a series of calibration standards

of high-purity 3-pentyl acetate at known concentrations.

Instrumentation (Typical Parameters):
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Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

Column: A non-polar or mid-polar capillary column (e.g., DB-5 or HP-5, 30 m x 0.25 mm x

0.25 µm).

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

Injector: Split/splitless injector, set to 250°C with a high split ratio (e.g., 100:1).

Oven Program: Initial temperature of 50°C, hold for 2 minutes, then ramp at 10°C/min to

250°C, and hold for 5 minutes.

Detector: FID set to 280°C.

Analysis: a. Inject 1 µL of each calibration standard to generate a calibration curve. b. Inject

1 µL of the prepared sample solution. c. Record the chromatogram.

Data Analysis: a. Identify the peak corresponding to 3-pentyl acetate based on its retention

time from the standard injections. b. Calculate the area of all peaks in the sample

chromatogram. c. Determine the purity by the area percent method: Purity (%) = (Area of 3-
pentyl acetate peak / Total area of all peaks) x 100. d. Quantify against the calibration curve

for a more precise concentration measurement.

Protocol: Assessment of Hydrolytic Stability
This protocol is a generalized method to evaluate the stability of 3-pentyl acetate in the

presence of water, which can cause hydrolysis back to 3-pentanol and acetic acid.[15]

Objective: To determine the rate of hydrolysis under accelerated conditions.

Methodology:

Preparation: a. In a sealed, pressure-tolerant glass vessel, combine a precise volume of 3-
pentyl acetate with an equal volume of deionized water. b. A small, pre-weighed copper

coupon can be added to test for metal-catalyzed hydrolysis.[15] c. Prepare a control sample

of pure 3-pentyl acetate.
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Incubation: a. Place the sealed vessel in an oven at a constant, elevated temperature (e.g.,

90°C) for a defined period (e.g., 48 hours).[15] b. Place the control sample under the same

conditions.

Post-Incubation Analysis: a. Allow the vessel to cool completely to room temperature. b.

Record any changes in the appearance of the ester and aqueous phases.[15] c. Separate

the two layers.

Data Analysis: a. Titration: Determine the acid number of both the ester and aqueous phases

via titration with a standardized solution of potassium hydroxide (KOH). An increase in the

acid number indicates the formation of acetic acid via hydrolysis.[15] b. Viscosity: Measure

the viscosity of the ester phase. Significant changes may indicate degradation.[15] c. Weight

Loss: If a copper coupon was used, clean, dry, and re-weigh it to determine any weight loss

due to corrosion.[15] d. Compare the final acid numbers and viscosity to the initial values

and the control sample to assess the degree of hydrolysis.

Waste Disposal
All waste containing 3-pentyl acetate, including unused product and contaminated materials,

must be treated as hazardous waste.[15]

Collect waste in appropriately labeled, sealed containers.

Dispose of the waste through a licensed hazardous waste disposal facility, in accordance

with all local, state, and federal regulations.[6][15]

Do not dispose of 3-pentyl acetate down the drain, as it is harmful to aquatic life.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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